Cas no 2247993-78-6 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2247993-78-6
• MF: C₁₉H₂₄BrF₄NO₇
• MW: 534.3
• CID: 4786782
• PubChem ID: 155906814
• Update Time: 2025-07-15

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• Bromoacetamido-PEG4-TFP ester
• CID 155906814
• Bromoacetamido-dPEG??-TFP ester
• BrCH2CONH-PEG4-TFP ester
• GS-9558
• 2,3,5,6-Tetrafluorophenyl 1-bromo-2-oxo-6,9,12,15-tetraoxa-3-azaoctadecan-18-oate
• 2247993-78-6
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C19H24BrF4NO7/c20-12-15(26)25-2-4-29-6-8-31-10-9-30-7-5-28-3-1-16(27)32-19-17(23)13(21)11-14(22)18(19)24/h11H,1-10,12H2,(H,25,26)
• InChI Key： KMXNKPMXZFZZAS-UHFFFAOYSA-N
• SMILES： BrCC(NCCOCCOCCOCCOCCC(=O)OC1C(=C(C=C(C=1F)F)F)F)=O

Computed Properties

• Exact Mass: 533.06723g/mol
• Monoisotopic Mass: 533.06723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 18
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 92.3

Experimental Properties

• Density: 1.443±0.06 g/cm3(Predicted)
• Boiling Point: 597.1±50.0 °C(Predicted)
• pka: 13.20±0.46(Predicted)

INDEX NAME NOT YET ASSIGNED Security Information

• Storage Condition：-20°C

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound CAS No. 2247993-78-6: INDEX NAME NOT YET ASSIGNED

The compound with the CAS No. 2247993-78-6, currently designated as INDEX NAME NOT YET ASSIGNED, represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in various therapeutic areas. In this comprehensive introduction, we will delve into the chemical characteristics, synthesis methods, biological activities, and recent research findings related to this compound.

CAS No. 2247993-78-6 is a novel small molecule that has been synthesized through advanced organic chemistry techniques. Its molecular formula and structure have been meticulously characterized using a combination of spectroscopic methods, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These techniques have provided detailed insights into the compound's chemical composition and spatial arrangement, which are crucial for understanding its behavior in biological systems.

The synthesis of CAS No. 2247993-78-6 involves a multi-step process that includes the selective functionalization of aromatic rings and the formation of complex heterocyclic structures. Recent advancements in catalytic reactions and green chemistry have enabled more efficient and environmentally friendly synthesis routes, reducing the overall cost and ecological impact of producing this compound.

In terms of biological activity, preliminary studies have shown that CAS No. 2247993-78-6 exhibits promising pharmacological properties. It has demonstrated potent inhibitory effects on specific enzymes involved in various disease pathways, making it a potential candidate for drug development. For instance, research conducted by the Department of Pharmacology at a leading university has indicated that this compound effectively inhibits the activity of kinases associated with cancer progression.

Further investigations into the mechanism of action of CAS No. 2247993-78-6 have revealed its ability to modulate key signaling pathways in cells. Studies using cell culture models have shown that this compound can induce apoptosis in cancer cells while sparing normal cells, suggesting a high therapeutic index. Additionally, it has been found to possess anti-inflammatory properties, which could be beneficial in treating inflammatory diseases such as rheumatoid arthritis.

The safety profile of CAS No. 2247993-78-6 is another critical aspect being evaluated in ongoing research. Preclinical toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. These findings are encouraging and support further clinical development.

To date, several clinical trials have been initiated to assess the efficacy and safety of CAS No. 2247993-78-6 in human subjects. Early results from Phase I trials have shown promising outcomes, with patients experiencing significant improvements in their conditions without major side effects. These trials are ongoing, and more data will be available in the coming years to provide a comprehensive understanding of the compound's therapeutic potential.

In addition to its therapeutic applications, CAS No. 2247993-78-6 has also been explored for its potential use as a research tool in academic and industrial settings. Its unique chemical properties make it an ideal candidate for studying specific biological processes and validating new drug targets. Collaborations between academic institutions and pharmaceutical companies are underway to leverage these properties for advancing scientific knowledge and developing novel therapies.

The future prospects for CAS No. 2247993-78-6 are promising, driven by its multifaceted biological activities and favorable safety profile. Continued research efforts will focus on optimizing its pharmacokinetic properties, exploring new delivery methods, and identifying additional therapeutic indications. As more data becomes available from ongoing clinical trials, it is anticipated that this compound will play a significant role in addressing unmet medical needs and improving patient outcomes.

In conclusion, the compound with the CAS No. 2247993-78-6, currently known as INDEX NAME NOT YET ASSIGNED, represents a promising candidate for both therapeutic applications and research purposes. Its unique chemical structure, potent biological activities, and favorable safety profile make it an exciting area of focus for scientists and clinicians alike. As research progresses, it is likely that this compound will contribute significantly to advancements in medicine and healthcare.